1-(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C16H20N4O2S/c1-19(2)14-9-17-10-15(18-14)22-12-5-6-20(11-12)16(21)8-13-4-3-7-23-13/h3-4,7,9-10,12H,5-6,8,11H2,1-2H3
• InChI Key: DQLPWULKXQMTKN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=CC(=N1)OC2CCN(C2)C(=O)CC3=CC=CS3
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol
• CAS No.: 2034286-55-8

Description

The compound 1-(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone (CAS RN: 2034318-72-2) is a heterocyclic organic molecule with the molecular formula C₁₆H₂₁N₅O₂ and a molecular weight of 315.37 g/mol. Its structure features a pyrrolidinyloxy linker bridging a 6-(dimethylamino)pyrazine moiety and a thiophen-2-yl ethanone group. The dimethylamino substituent on the pyrazine ring enhances electron-donating properties, while the thiophene group contributes aromatic and electronic diversity.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize this compound, we compare it with structurally and functionally related molecules from the literature:

Structural Analogues with Pyrrolidinyl Linkers

• (R)-(3-Hydroxypyrrolidin-1-yl)(3-methylthiophen-2-yl)methanone (CAS: 145736-65-8): Molecular Formula: C₁₀H₁₃NO₂S Key Features: Contains a hydroxypyrrolidinyl group and a 3-methylthiophene moiety. Unlike the target compound, it lacks the pyrazine ring and dimethylamino substituent but shares the thiophene-ethanone framework. This compound is used in coordination chemistry for spin-crossover studies due to its chelating properties .
• 1-(4-Morpholinyl)-2-[[3-(2-pyridinyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]thio]ethanone (CAS: 868967-16-2): Molecular Formula: C₁₇H₁₇N₅O₂S Key Features: Substitutes the pyrazine ring with a triazolopyridazine system and replaces the pyrrolidinyloxy linker with a morpholinyl group. Its sulfur-containing linker and pyridine-triazole hybrid structure make it relevant in kinase inhibition research .

Pyrazine-Based Analogues

• 2-Acetyl-3-ethylpyrazine (Synonyms: 1-(3-Ethylpyrazinyl)ethanone): Molecular Formula: C₈H₁₀N₂O Key Features: A simpler pyrazine derivative with an ethanone group. It is widely used as a flavoring agent due to its nutty aroma, contrasting with the target compound’s lack of reported sensory properties .
• 1-(Pyrimidin-4-yl)-2-(quinoxalin-6-yl)ethan-1-one (Compound 22 in ): Molecular Formula: C₁₄H₁₁N₃O Key Features: Combines pyrimidine and quinoxaline rings. This compound was synthesized as a TGF-β inhibitor, highlighting the role of ethanone-linked heterocycles in modulating biological activity .

Thiophene-Containing Analogues

• 1-Phenyl-3-(4-nitrophenyl)-5-(2-thienyl)-2-pyrazoline :

  • Molecular Formula : C₁₉H₁₅N₃O₂
  • Key Features : Integrates a thienyl group into a pyrazoline scaffold. DFT and X-ray studies reveal planar geometry, with applications in electroluminescent materials due to its conjugated system .
• 1-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)ethanone: Molecular Formula: C₁₀H₉ClN₂O Key Features: Substitutes thiophene with an imidazopyridine ring. This compound’s chloro and methyl groups enhance its antibacterial activity, demonstrating the versatility of ethanone derivatives in drug design .

Table 1: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Key Structural Features	Reported Applications/Properties	Reference
Target Compound	C₁₆H₂₁N₅O₂	Pyrazine-pyrrolidinyloxy-thiophene ethanone	Potential enzyme/receptor modulation
(R)-(3-Hydroxypyrrolidin-1-yl)(3-methylthiophen-2-yl)methanone	C₁₀H₁₃NO₂S	Hydroxypyrrolidinyl, methylthiophene	Spin-crossover materials
2-Acetyl-3-ethylpyrazine	C₈H₁₀N₂O	Ethylpyrazine, ethanone	Flavoring agent
1-Phenyl-3-(4-nitrophenyl)-5-(2-thienyl)-2-pyrazoline	C₁₉H₁₅N₃O₂	Thienyl-pyrazoline	Electroluminescent materials